3,5-diethyl 6-{[(E)-[(dimethylamino)methylidene]amino]amino}-2-oxo-1,2-dihydropyridine-3,5-dicarboxylate

• IUPAC Name: diethyl 2-[(2E)-2-(dimethylaminomethylidene)hydrazinyl]-6-oxo-1H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C14H20N4O5/c1-5-22-13(20)9-7-10(14(21)23-6-2)12(19)16-11(9)17-15-8-18(3)4/h7-8H,5-6H2,1-4H3,(H2,16,17,19)/b15-8+
• InChI Key: QNEAOHQFPQYOPX-OVCLIPMQSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(NC1=O)NN=CN(C)C)C(=O)OCC
• Isomeric SMILES: CCOC(=O)C1=CC(=C(NC1=O)N/N=C/N(C)C)C(=O)OCC
• Molecular Formula: C14H20N4O5
• Molecular Weight: 324.33 g/mol

Description

Molecular Structure Analysis

The compound has a complex structure with a linear formula of C14H20N4O5. The InChI code for this compound is 1S/C14H20N4O5/c1-5-22-13(20)9-7-10(14(21)23-6-2)12(19)16-11(9)17-15-8-18(3)4/h7-8H,5-6H2,1-4H3,(H2,16,17,19)/b15-8+.

Scientific Research Applications

Synthesis and Derivatives

This compound has been used in various studies focusing on the synthesis of heterocyclic compounds. For instance, it has been involved in the synthesis of 4-substituted and 6-substituted 1,6-naphthyridin-5(6H)-ones, contributing to the development of new chemical entities with potential applications in pharmaceutical and material sciences (Balogh, Hermecz, Simon, & Pusztay, 2009). Another study transformed this compound into various substituted 2-amino-5-oxo-5,6-dihydropyrido[4,3-d]pyridine-8-carboxylates, showcasing its versatility in synthetic chemistry (Zupančič, Svete, & Stanovnik, 2009).

Cardioactivity and Pharmaceutical Potential

A study conducted by McKenna et al. (1988) synthesized derivatives of this compound and investigated their cardioactivity. They found that certain derivatives exhibited vasodilator properties in the Langendorff assay, highlighting the potential of these compounds in developing new cardiovascular drugs (McKenna, Schlicksupp, Natale, Willett, Maryanoff, & Flaim, 1988).

Structural and Conformational Studies

The compound has also been a subject in structural chemistry, where its derivatives were characterized through X-ray crystallography. These studies provide insight into the molecular conformation, which is crucial for understanding the compound's reactivity and potential interactions in biological systems (Shashi, Prasad, & Begum, 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". Hazard statements associated with the compound include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Mechanism of Action

Mode of Action

Based on its structure, it is likely that the compound interacts with its targets through the formation of covalent or non-covalent bonds .

Biochemical Pathways

Given the lack of specific target identification, it is challenging to predict which pathways might be affected .

Pharmacokinetics

Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .

Result of Action

Without specific target identification and understanding of the compound’s mode of action, it is difficult to predict its potential effects .